1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine

• IUPAC Name: 1-[3-(2-fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• InChI: InChI=1S/C14H18FN/c1-10-4-3-5-11(12(10)15)14-6-13(7-14,8-14)9-16-2/h3-5,16H,6-9H2,1-2H3
• InChI Key: GSYLAZUDHVCWLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C23CC(C2)(C3)CNC)F
• Molecular Formula: C14H18FN
• Molecular Weight: 219.30 g/mol

Description

1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine, also known as FUB-144, is a synthetic cannabinoid that belongs to the family of indole-based cannabinoids. It was first synthesized in 2013 by a team of researchers led by Adam L. Halberstadt at the University of California, San Diego. Since then, it has gained attention in the scientific community due to its potential use in medical research.

Mechanism of Action

1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system. This system plays a crucial role in regulating various physiological processes such as pain, inflammation, and appetite. By activating these receptors, 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, alleviate pain, and induce apoptosis in cancer cells. Additionally, 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has been found to have neuroprotective effects and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for investigating the endocannabinoid system and its role in various physiological processes. However, one limitation of using 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine is its potential for abuse and dependence. Therefore, it is important to handle and store it appropriately to prevent unauthorized use.

Future Directions

There are several future directions for research on 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine. One potential direction is to investigate its potential use in treating neurodegenerative diseases. Another potential direction is to investigate its use as an analgesic for chronic pain. Additionally, further research is needed to fully understand the mechanism of action of 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine involves the reaction of 2-fluoro-3-methylbenzaldehyde with 1-bicyclo[1.1.1]pentan-1-amine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with N-methylformamide to yield the final product. The synthesis process is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has been used in several scientific studies to investigate its potential therapeutic applications. One study found that 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has anti-inflammatory properties and may be useful in treating inflammatory bowel disease. Another study found that 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has analgesic effects and may be useful in treating chronic pain. Additionally, 1-[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has been investigated for its potential use in cancer research, as it has been found to inhibit the growth of cancer cells in vitro.